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Compound of Interest

Compound Name: Oleanolic Acid-d3

Cat. No.: B13403960 Get Quote

Introduction

Oleanolic Acid-d3 is the deuterated form of Oleanolic Acid, a naturally occurring pentacyclic

triterpenoid found in various plants. It is commonly used as an internal standard in quantitative

analysis by mass spectrometry (GC-MS or LC-MS) for pharmacokinetic and metabolic studies.

[1] Proper preparation of a stock solution is the first critical step to ensure accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Oleanolic Acid-d3 stock solutions.

Quantitative Data Summary
The following table summarizes the key physical, chemical, and storage properties of

Oleanolic Acid-d3 and the solubility of its non-deuterated analog, Oleanolic Acid, in common

laboratory solvents.
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Parameter Value Source

Compound Oleanolic Acid-d3

CAS Number 946530-77-4 [2]

Molecular Formula C₃₀H₄₅D₃O₃ [2]

Molecular Weight 459.72 g/mol [2]

Storage (Solid Powder)

-20°C Stable for up to 3 years [1]

4°C Stable for up to 2 years [1]

Storage (In Solvent)

-80°C Stable for up to 6 months [1]

-20°C Stable for up to 1 month [1]

Solubility (Oleanolic Acid)
(Data for non-deuterated

analog)

Dimethylformamide (DMF) ~30 mg/mL [3][4]

Ethanol ~5 mg/mL [3][4]

Dimethyl Sulfoxide (DMSO) ~3 mg/mL [3][4]

Methanol Suitable for stock solutions [5][6][7]

Aqueous Buffers Sparingly soluble [3][4]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of Oleanolic Acid-d3 in

DMF. The concentration and solvent can be adjusted based on experimental needs and the

solubility data provided above.

1. Materials and Equipment

Oleanolic Acid-d3 (solid powder)
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Dimethylformamide (DMF), anhydrous

Inert gas (Argon or Nitrogen)

Analytical balance

Microcentrifuge tubes or amber glass vials with screw caps

Pipettes (P1000, P200) and sterile tips

Vortex mixer

Sonicator (optional, water bath or probe)

Personal Protective Equipment (PPE): Safety glasses, lab coat, chemical-resistant gloves

2. Safety Precautions

Perform all steps in a well-ventilated fume hood.

Oleanolic Acid-d3 should be handled as a potentially hazardous chemical.[4]

DMF is a skin and respiratory irritant. Avoid inhalation and skin contact.

Wear appropriate PPE at all times.

3. Stock Solution Preparation (10 mM in DMF)

Step 1: Pre-analysis and Calculation

Allow the vial of Oleanolic Acid-d3 powder to equilibrate to room temperature before

opening to prevent condensation.

Calculate the mass of Oleanolic Acid-d3 required. For a 1 mL, 10 mM stock solution:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 459.72 g/mol = 0.004597 g = 4.60 mg
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Step 2: Weighing the Compound

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh approximately 4.60 mg of Oleanolic Acid-d3 directly into the tared

container. Record the exact weight.

Step 3: Dissolution

Recalculate the required volume of DMF based on the actual mass of Oleanolic Acid-d3
weighed.

Volume (mL) = [Mass (mg) / 459.72 ( g/mol )] / 0.010 (mmol/mL)

Using a calibrated pipette, add the calculated volume of anhydrous DMF to the vial

containing the compound.

Cap the vial tightly.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[8]

[9]

Step 4: Inert Gas Purging and Storage

To enhance stability, gently purge the headspace of the vial with an inert gas (argon or

nitrogen) for 15-30 seconds.[3][4] This displaces oxygen and minimizes oxidative

degradation.

Recap the vial tightly, ensuring a proper seal. Parafilm may be used to wrap the cap for long-

term storage.

Label the vial clearly with the compound name, concentration, solvent, preparation date, and

your initials.

For long-term storage, place the stock solution at -80°C (stable for up to 6 months).[1] For

short-term use, store at -20°C (stable for up to 1 month).[1] Avoid repeated freeze-thaw
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cycles.

4. Preparation of Aqueous Working Solutions

Oleanolic acid is sparingly soluble in aqueous buffers.[3][4] To prepare a working solution in an

aqueous medium like PBS:

First, prepare a concentrated stock in DMF as described above.[3][4]

Perform a serial dilution of the DMF stock into the aqueous buffer of choice.

Note that the final concentration of the organic solvent should be kept low and consistent

across all samples to avoid solvent effects in biological assays.

Aqueous solutions are not recommended for storage for more than one day.[3][4]
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Caption: Workflow for Oleanolic Acid-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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